Cas no 1803728-97-3 (2,3-Dichloro-4-methylmandelic acid)

2,3-Dichloro-4-methylmandelic acid structure
1803728-97-3 structure
Product Name:2,3-Dichloro-4-methylmandelic acid
CAS No:1803728-97-3
MF:C9H8Cl2O3
MW:235.064021110535
CID:4705622
Update Time:2023-08-15

2,3-Dichloro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-4-methylmandelic acid
    • Inchi: 1S/C9H8Cl2O3/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
    • InChI Key: VKLSYSIJUUOOCS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)C=CC=1C(C(=O)O)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Topological Polar Surface Area: 57.5

2,3-Dichloro-4-methylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027845-250mg
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
250mg
470.40 USD 2021-05-31
Alichem
A015027845-500mg
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
500mg
790.55 USD 2021-05-31
Alichem
A015027845-1g
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
1g
1,579.40 USD 2021-05-31
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.